![molecular formula C18H20N2O3 B240544 4-isopropoxy-N-{4-[(methylamino)carbonyl]phenyl}benzamide](/img/structure/B240544.png)
4-isopropoxy-N-{4-[(methylamino)carbonyl]phenyl}benzamide
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Overview
Description
4-isopropoxy-N-{4-[(methylamino)carbonyl]phenyl}benzamide, also known as IMPB, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been found to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 4-isopropoxy-N-{4-[(methylamino)carbonyl]phenyl}benzamide is not fully understood. However, it has been proposed that this compound exerts its biological effects by inhibiting the activity of certain enzymes and proteins. For example, this compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in gene expression. Inhibition of HDACs has been shown to induce apoptosis in cancer cells and also exhibit anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been reported to exhibit antioxidant activity by scavenging free radicals.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-isopropoxy-N-{4-[(methylamino)carbonyl]phenyl}benzamide in lab experiments is its high purity and stability. This compound can be easily synthesized in large quantities and has been found to exhibit consistent biological activity. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 4-isopropoxy-N-{4-[(methylamino)carbonyl]phenyl}benzamide. One area of research could focus on the development of novel this compound derivatives with improved solubility and biological activity. Another area of research could focus on the role of this compound in the treatment of other diseases such as diabetes and neurodegenerative diseases. Furthermore, the mechanism of action of this compound needs to be further elucidated to fully understand its potential therapeutic applications.
Synthesis Methods
The synthesis of 4-isopropoxy-N-{4-[(methylamino)carbonyl]phenyl}benzamide involves the reaction of 4-aminobenzamide with isopropyl chloroformate and N-methyl carbamate. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as acetonitrile. The resulting product is then purified by column chromatography to obtain pure this compound. This method has been reported in several research papers and has been found to be efficient in producing high yields of pure this compound.
Scientific Research Applications
4-isopropoxy-N-{4-[(methylamino)carbonyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor activities. In a recent study, this compound was found to inhibit the growth of breast cancer cells by inducing apoptosis. Another study reported that this compound exhibited anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound has a potential role in the treatment of cancer and inflammatory diseases.
properties
Molecular Formula |
C18H20N2O3 |
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Molecular Weight |
312.4 g/mol |
IUPAC Name |
N-methyl-4-[(4-propan-2-yloxybenzoyl)amino]benzamide |
InChI |
InChI=1S/C18H20N2O3/c1-12(2)23-16-10-6-14(7-11-16)18(22)20-15-8-4-13(5-9-15)17(21)19-3/h4-12H,1-3H3,(H,19,21)(H,20,22) |
InChI Key |
ODNGKGMKFAXQJP-UHFFFAOYSA-N |
SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC |
Origin of Product |
United States |
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